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Compound of Interest

Compound Name: 4-(Methoxycarbonyl)nicotinic acid

CAS No.: 24202-74-2

Cat. No.: B1296390

Get Quote

Abstract: This technical guide provides a comprehensive overview of 4-
(Methoxycarbonyl)nicotinic acid, a key pyridine derivative with significant applications in

medicinal chemistry and drug development. The document details its formal IUPAC

nomenclature, physicochemical properties, a validated synthesis protocol with mechanistic

insights, and its role as a versatile chemical intermediate. This guide is intended for

researchers, chemists, and professionals in the pharmaceutical and life sciences industries.

Compound Identification and Nomenclature
The compound of interest is a pyridine derivative featuring both a carboxylic acid and a methyl

ester group. Its structure is based on nicotinic acid, which is pyridine-3-carboxylic acid.

Preferred IUPAC Name: The systematic and preferred IUPAC name for this compound is 4-

(Methoxycarbonyl)pyridine-3-carboxylic acid.[1]

This name is derived by treating pyridine-3-carboxylic acid (nicotinic acid) as the parent

structure. A methoxycarbonyl group (-COOCH₃) is present at the 4-position of the pyridine ring.

Other Names:
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4-(Methoxycarbonyl)nicotinic acid[1][2]

3,4-Pyridine dicarboxylic acid 4-methyl ester[1]

Pyridine-3,4-dicarboxylic acid monomethyl ester

Chemical Identifiers
A precise identification is crucial for procurement, regulatory documentation, and literature

searches.

Identifier Value

CAS Number 24202-74-2[1][2]

Molecular Formula C₈H₇NO₄[1][2]

Molecular Weight 181.15 g/mol [1]

MDL Number MFCD00111513[1][2]

Physicochemical Properties
The physical and chemical properties of a compound dictate its handling, storage, and reaction

conditions.

Property Value Source

Purity ≥95% (Typical) [2]

Appearance White to off-white solid/powder -

Solubility

Soluble in polar organic

solvents such as methanol,

DMSO.

-

Storage
Store in a cool, dry place away

from incompatible materials.
-

Synthesis and Mechanistic Rationale

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1296390/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxycarbonyl-nicotinic-acid
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=40098&ExtHyperLink=1
https://www.amerigoscientific.com/4-methoxycarbonylnicotinic-acid-item-106218.html
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=40098&ExtHyperLink=1
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=40098&ExtHyperLink=1
https://www.amerigoscientific.com/4-methoxycarbonylnicotinic-acid-item-106218.html
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=40098&ExtHyperLink=1
https://www.amerigoscientific.com/4-methoxycarbonylnicotinic-acid-item-106218.html
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=40098&ExtHyperLink=1
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=40098&ExtHyperLink=1
https://www.amerigoscientific.com/4-methoxycarbonylnicotinic-acid-item-106218.html
https://www.amerigoscientific.com/4-methoxycarbonylnicotinic-acid-item-106218.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-(Methoxycarbonyl)nicotinic acid is typically synthesized via selective mono-esterification of

its corresponding dicarboxylic acid precursor, pyridine-3,4-dicarboxylic acid. The challenge lies

in achieving regioselectivity, as the two carboxylic acid groups have different electronic

environments.

Synthesis Workflow: Selective Mono-esterification
The most direct route involves the selective esterification of the carboxylic acid at the 4-

position. This selectivity is often achieved by exploiting steric hindrance or by using a protecting

group strategy. A common and straightforward laboratory-scale method is the partial

esterification under carefully controlled conditions.

Pyridine-3,4-dicarboxylic acid
(Starting Material)

Selective Esterification
(Methanol, H₂SO₄ (cat.))
Reflux, controlled time

Step 1

4-(Methoxycarbonyl)nicotinic acid
(Target Product)

Diester & Unreacted SM
(Side Products)

Purification
(Recrystallization or Chromatography)

Step 2

Pure Product

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(Methoxycarbonyl)nicotinic acid.

Experimental Protocol: Fischer Esterification
This protocol describes a standard Fischer esterification adapted for the selective mono-

esterification of pyridine-3,4-dicarboxylic acid.

Materials:

Pyridine-3,4-dicarboxylic acid

Anhydrous Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)
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Sodium Bicarbonate (NaHCO₃) solution, saturated

Deionized Water

Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, add pyridine-3,4-dicarboxylic acid (1 equivalent).

Reagent Addition: Add anhydrous methanol (10-15 mL per gram of diacid). Begin stirring to

suspend the solid.

Catalyst: Carefully add a catalytic amount of concentrated sulfuric acid (approx. 0.05

equivalents) to the suspension.

Reaction: Heat the mixture to reflux (approx. 65°C) and maintain for a controlled period (e.g.,

4-6 hours). The reaction progress should be monitored by TLC or LC-MS to maximize the

yield of the mono-ester and minimize the formation of the diester.

Work-up:

Cool the reaction mixture to room temperature.

Slowly add the mixture to a beaker of ice water.

Carefully neutralize the solution by adding saturated sodium bicarbonate solution until the

pH is approximately 4-5. The product is expected to precipitate.

Isolation:

Collect the precipitated solid by vacuum filtration.

Wash the solid with cold deionized water.

Purification:
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Dry the crude product under vacuum.

Further purification can be achieved by recrystallization from an appropriate solvent

system (e.g., ethanol/water) to yield pure 4-(Methoxycarbonyl)nicotinic acid.

Causality and Experimental Choices
Why Sulfuric Acid? Sulfuric acid acts as a catalyst. It protonates the carbonyl oxygen of the

carboxylic acid, increasing the electrophilicity of the carbonyl carbon and making it more

susceptible to nucleophilic attack by methanol.

Why Controlled Time? The formation of the diester is a competing reaction. By limiting the

reaction time and monitoring its progress, the formation of the desired mono-ester can be

maximized. The carboxylic acid at the 4-position is generally more reactive towards

esterification than the one at the 3-position due to electronic effects of the ring nitrogen.

Why Neutralization? The neutralization step (pH ~4-5) is critical. At this pH, the remaining

carboxylic acid group on the desired product is protonated (-COOH), making the molecule

neutral and less soluble in water, thus causing it to precipitate while the more soluble

unreacted diacid and salts remain in solution.

Applications in Drug Development and Medicinal
Chemistry
Pyridine carboxylic acids and their esters are vital building blocks in the synthesis of

pharmaceuticals.[3] Nicotinic acid (Vitamin B3) itself has well-documented roles in treating

dyslipidemia.[4][5] Its derivatives are explored for a wide range of therapeutic targets.

4-(Methoxycarbonyl)nicotinic acid serves as a key intermediate due to its bifunctional

nature. The carboxylic acid and the methyl ester provide two distinct handles for further

chemical modification.

Role as a Bifunctional Intermediate
The distinct reactivity of the free carboxylic acid and the ester group allows for sequential

chemical transformations, which is a cornerstone of complex molecule synthesis.
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4-(Methoxycarbonyl)nicotinic acid

-COOH (Carboxylic Acid)

-COOMe (Methyl Ester)

Amide Bond Formation
(e.g., Peptide Coupling)

Reacts with Amines

Ester Modification
(e.g., Hydrolysis, Transesterification, Reduction)

Selective Reaction

Active Pharmaceutical Ingredient (API)
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Caption: Role as a bifunctional intermediate in API synthesis.

Amide Coupling: The free carboxylic acid at the 3-position can be readily coupled with

various amines using standard peptide coupling reagents (e.g., EDC, HATU) to form amide

bonds. This is a common strategy for building complex molecules and modifying the

pharmacokinetic properties of a lead compound.

Ester Manipulation: The methyl ester at the 4-position can be hydrolyzed back to a carboxylic

acid under basic conditions, reduced to an alcohol, or transesterified. This allows for the

introduction of different functionalities at this position later in the synthetic sequence.

This strategic, stepwise modification is essential in constructing libraries of related compounds

for structure-activity relationship (SAR) studies during the drug discovery process.

Nicotinamide, a related derivative, is also a crucial intermediate in pharmaceutical synthesis.[6]

Conclusion
4-(Methoxycarbonyl)nicotinic acid, or more precisely 4-(Methoxycarbonyl)pyridine-3-

carboxylic acid, is a valuable and versatile chemical intermediate. Its synthesis via selective

esterification of pyridine-3,4-dicarboxylic acid is a practical and scalable method. The
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compound's bifunctional nature provides synthetic chemists with a powerful tool for the

elaboration of complex molecular architectures, making it a significant building block in the

design and development of novel therapeutic agents. A thorough understanding of its

properties and reactivity is essential for its effective application in research and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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